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Compound of Interest

Compound Name: Boc-NH-PEG6-azide

Cat. No.: B611222

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical reagents such as Boc-NH-PEG6-
azide. This document provides essential, immediate safety and logistical information, including
operational and disposal plans, to foster a secure research environment.

Chemical Identifier:

Name: Boc-NH-PEG6-azide

Synonym: tert-Butyl (20-azido-3,6,9,12,15,18-hexaoxaicosyl)carbamate

CAS Number: 1292268-15-5[1][2]

Molecular Formula: C1oH3sN4Os[1]

Appearance: Viscous liquid[1]

Immediate Safety Concerns

Organic azides are energetic materials that can be sensitive to heat, shock, and friction, posing
a risk of explosive decomposition.[3][4] While the PEG chain in Boc-NH-PEG6-azide increases
the carbon-to-nitrogen ratio, which generally enhances stability, it is crucial to handle the
compound with care.[5] Azides are also acutely toxic.[6]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against chemical exposure. The

following table outlines the minimum required PPE for handling Boc-NH-PEG6-azide.

Body Part Required PPE Specifications

Nitrile or neoprene gloves are
Hand Double-layered chemical- recommended. Change gloves

ands
resistant gloves frequently and immediately if
contaminated.[7][8]
) Must provide protection

Eyes Safety goggles or a face shield )

against splashes.[9]
Body Laboratory coat Should be flame-resistant.

Respiratory

Use in a certified chemical

fume hood

A respirator may be necessary
for large quantities or if there is

a risk of aerosolization.[9]

Handling and Storage Protocols

Adherence to strict handling and storage protocols is critical to mitigate the risks associated

with Boc-NH-PEG6-azide.

Engineering Controls:

e Always handle Boc-NH-PEG6-azide in a certified chemical fume hood to minimize inhalation

exposure.[5][9]

o Work behind a blast shield, especially when performing new reactions or scaling up.[5][6]

Work Practices:

« Avoid contact with heavy metals, strong acids, and strong oxidizing agents, as these can

form highly explosive compounds.[6][10]
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o Use plastic or ceramic spatulas and avoid metal spatulas to prevent the formation of shock-
sensitive metal azides.[5][6]

e Do not heat the compound unless specifically required by a validated protocol, and even
then, with extreme caution.

e Avoid grinding or subjecting the material to friction.[11]

o Keep the quantities of the azide being used to a minimum.[11]

Storage:

o Store Boc-NH-PEG6-azide in a tightly sealed, clearly labeled container.
o Store at or below -20°C in a designated and properly ventilated area.[1]

» Store away from incompatible materials.

Spill and Emergency Procedures

In the event of a spill or accidental exposure, immediate and appropriate action is necessary.
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Situation Procedure

1. Alert others in the vicinity. 2. Absorb the spill
with an inert material (e.g., vermiculite, sand). 3.

Collect the absorbed material into a designated,

Small Spill . .
labeled waste container. 4. Clean the spill area
with a suitable solvent, followed by soap and
water.

1. Evacuate the immediate area. 2. Alert
) laboratory personnel and the institutional safety
Large Spill

office. 3. Prevent the spread of the spill. 4. Await

response from trained emergency personnel.

1. Immediately flush the affected area with
) copious amounts of water for at least 15
Skin Contact ) ) )
minutes.[9] 2. Remove contaminated clothing. 3.

Seek medical attention.

1. Immediately flush eyes with a gentle stream

of water for at least 15 minutes, holding the
Eye Contact i i i i

eyelids open.[9] 2. Seek immediate medical

attention.

_ 1. Move to fresh air immediately. 2. Seek
Inhalation ) )
medical attention.

) 1. Do not induce vomiting. 2. Rinse mouth with
Ingestion ) ) ) .
water. 3. Seek immediate medical attention.

Disposal Plan

Proper disposal of Boc-NH-PEG6-azide and associated waste is crucial to prevent
environmental contamination and accidental reactions.

» Waste Collection: All waste containing Boc-NH-PEG6-azide, including contaminated
consumables, must be collected in a dedicated, clearly labeled, and sealed hazardous waste
container.[3]
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e Incompatible Waste: Do not mix azide waste with acidic waste, as this can generate highly
toxic and explosive hydrazoic acid.[3] Also, avoid mixing with heavy metal waste.

e Disposal Method: All azide-containing waste must be disposed of through the institution's
hazardous waste management program.[3] Do not pour down the drain.[6][10] Some
protocols allow for the chemical quenching of azides to a less hazardous form before
disposal; consult your institution's safety guidelines for approved procedures.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling Boc-NH-PEG6-azide in a
laboratory setting.

Cleanup & Disposal

Preparation Handling econt: sware Segregate & Label Waste

: Weigh Compound .
Don Appropriate PPE Set Up in Fume Hood e e AeiE) Perform Reaction ——
If not all used 5
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Caption: Workflow for handling Boc-NH-PEG6-azide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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